Cas no 2803863-22-9 (Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride)

• Product Name: Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride
• CAS No: 2803863-22-9
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 6174390
• PubChem ID: 165748059
• Update Time: 2025-07-18

Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (1s)-1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride
• EN300-39871336
• methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride
• 2803863-22-9
• EN300-37440657
• Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride

• Inchi： 1S/C9H15NO2.ClH/c1-12-8(11)7-2-6-3-9(7,4-6)5-10;/h6-7H,2-5,10H2,1H3;1H
• InChI Key： XNIUITXVRPSTKM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CC2CC1(CN)C2)=O

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride

Methyl 1-(Aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate Hydrochloride: A Novel Compound with Potential Therapeutic Applications

Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride (CAS No. 2803863-22-9) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of bicyclic amines and has a distinctive molecular structure that sets it apart from other similar compounds. The bicyclo[2.1.1]hexane core, combined with the aminomethyl and carboxylate functionalities, provides a robust platform for exploring its biological activities and potential drug development.

The structure of Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride is characterized by a bicyclic ring system with a six-membered ring fused to a four-membered ring, creating a rigid and stable framework. The presence of the aminomethyl group on the bicyclic core and the carboxylate ester moiety adds functional diversity, which can be exploited for various chemical modifications and biological studies.

Recent research has focused on the pharmacological properties of this compound, particularly its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are involved in numerous physiological processes and diseases. Studies have shown that Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride can interact with specific GPCRs, potentially modulating their activity and signaling pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride at several GPCRs, including serotonin receptors (5-HT_2A), dopamine receptors (D₂), and adrenergic receptors (α_2A). The results indicated that this compound exhibits high selectivity and potency for certain receptor subtypes, suggesting its potential as a lead compound for developing novel therapeutic agents.

Beyond its interactions with GPCRs, Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride has also been explored for its effects on ion channels and enzymes. For instance, preliminary studies have shown that this compound can modulate voltage-gated sodium channels (Na_V) and inhibit certain proteases, which are relevant targets in neurological disorders and cancer.

The synthetic accessibility of Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride is another factor contributing to its appeal in drug discovery efforts. The bicyclo[2.1.1]hexane scaffold can be synthesized using efficient and scalable methods, making it feasible to produce large quantities for preclinical and clinical studies. Additionally, the presence of multiple functional groups allows for facile derivatization, enabling the exploration of structure-activity relationships (SAR) to optimize pharmacological properties.

In terms of safety and toxicity, initial in vitro and in vivo studies have demonstrated that Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride exhibits favorable safety profiles at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use.

The potential therapeutic applications of Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride span several disease areas, including neurodegenerative disorders, psychiatric conditions, and cancer. For example, its ability to modulate serotonin receptors may make it useful in treating depression and anxiety disorders, while its effects on sodium channels could be beneficial in managing neuropathic pain.

In conclusion, Methyl 1-(aminomethyl)bicyclo[2.1.1]hexane-2-carboxylate hydrochloride (CAS No. 2803863-22-9) represents an exciting new compound with promising therapeutic potential. Its unique molecular structure, combined with its favorable pharmacological properties and synthetic accessibility, positions it as a valuable candidate for further research and development in the field of medicinal chemistry.